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Compound of Interest

Compound Name: Dimethyl 3-hydroxyphthalate

Cat. No.: B1315018 Get Quote

An In-depth Technical Guide to Dimethyl 3-hydroxyphthalate

This technical guide provides a comprehensive overview of dimethyl 3-hydroxyphthalate,

including its chemical properties, synthesis, and analytical methodologies. The information is

intended for researchers, scientists, and professionals involved in drug development and

chemical synthesis.

Core Properties of Dimethyl 3-hydroxyphthalate
Dimethyl 3-hydroxyphthalate is an organic compound with the chemical formula C10H10O5.

[1] It is also known by its IUPAC name, dimethyl 3-hydroxybenzene-1,2-dicarboxylate.[1] This

compound belongs to the family of phthalate esters.

Quantitative Data Summary
The key physicochemical properties of dimethyl 3-hydroxyphthalate are summarized in the

table below for easy reference.
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Property Value Source

Molecular Formula C10H10O5 PubChem[1]

Molecular Weight 210.18 g/mol PubChem[1]

CAS Number 36669-02-0 PubChem[1]

IUPAC Name
dimethyl 3-hydroxybenzene-

1,2-dicarboxylate
PubChem[1]

Kovats Retention Index 1500 (Standard non-polar) PubChem[1]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of dimethyl 3-hydroxyphthalate are

crucial for its application in research and development.

Synthesis of Dimethyl 3-hydroxyphthalate
A common method for the synthesis of dimethyl 3-hydroxyphthalate involves the

esterification of 3-hydroxyphthalic anhydride.[2]

Materials:

3-Hydroxyphthalic anhydride

Methanol (MeOH)

Sodium bicarbonate (NaHCO3)

Dimethylformamide (DMF)

Iodomethane (CH3I)

Ethyl acetate

Hexane

Water
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Procedure:

Reflux: Dissolve 3-hydroxyphthalic anhydride (e.g., 4.96 g, 30.2 mmol) in methanol (e.g., 60

mL) and heat the solution to reflux for 3 hours.[2]

Solvent Removal: After the reaction is complete, cool the mixture to room temperature and

remove the solvent by vacuum evaporation.[2]

Methylation: Suspend the resulting residue in DMF (e.g., 40 mL) with sodium bicarbonate

(e.g., 7.11 g, 84.6 mmol). Add iodomethane (e.g., 4.53 mL, 72.5 mmol) to the mixture.[2]

Heating: Heat the reaction mixture at 50°C for 2 hours.[2]

Work-up: After cooling, remove the solvent under vacuum. Partition the residue with ethyl

acetate (e.g., 120 mL) and water (e.g., 100 mL).[2]

Washing: Wash the organic phase with water (e.g., 2 x 100 mL) and then evaporate the

solvent.[2]

Purification: Purify the crude product by silica gel column chromatography using a hexane-

ethyl acetate (6:4) eluent to yield dimethyl 3-hydroxyphthalate.[2]

Analytical Methods for Phthalate Esters
While specific protocols for dimethyl 3-hydroxyphthalate are not extensively detailed,

standard analytical techniques for phthalate esters can be applied for its characterization and

quantification.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a common and powerful

technique for the analysis of phthalates.[3][4] The general approach involves dissolving the

sample, followed by analysis using a GC-MS system.[4] It allows for the separation and

identification of different phthalate esters in a mixture.[5]

High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is another

widely used method for determining the concentration of phthalate derivatives.[6][7] A

reversed-phase C18 column is often employed with a mobile phase such as a methanol-

water mixture.[6]
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Visualized Workflow
Synthesis Workflow for Dimethyl 3-hydroxyphthalate
The following diagram illustrates the key stages in the synthesis and purification of dimethyl 3-
hydroxyphthalate.
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Caption: A flowchart of the synthesis and purification process for dimethyl 3-
hydroxyphthalate.

Note on Signaling Pathways: As of the latest review of published literature, specific signaling

pathways directly involving dimethyl 3-hydroxyphthalate have not been extensively

documented. Research on related compounds, such as dimethyl phthalate (DMP), has

indicated potential interactions with MAPK and calcium signaling pathways in certain biological

models.[8] Further investigation is required to determine if dimethyl 3-hydroxyphthalate
engages in similar cellular mechanisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dimethyl 3-hydroxyphthalate | C10H10O5 | CID 12223651 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1315018?utm_src=pdf-body
https://www.benchchem.com/product/b1315018?utm_src=pdf-body
https://www.benchchem.com/product/b1315018?utm_src=pdf-body
https://www.benchchem.com/product/b1315018?utm_src=pdf-body-img
https://www.benchchem.com/product/b1315018?utm_src=pdf-body
https://www.benchchem.com/product/b1315018?utm_src=pdf-body
https://www.benchchem.com/product/b1315018?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/38521262/
https://www.benchchem.com/product/b1315018?utm_src=pdf-body
https://www.benchchem.com/product/b1315018?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-3-hydroxyphthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-3-hydroxyphthalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Dimethyl 3-hydroxyphthalate | 36669-02-0 [chemicalbook.com]

3. atsdr.cdc.gov [atsdr.cdc.gov]

4. cpsc.gov [cpsc.gov]

5. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas
Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]

6. "Method Development for Analysis A of Phthalates s by HPLC" by Uma Ranganadham
[opus.govst.edu]

7. documents.thermofisher.com [documents.thermofisher.com]

8. Dimethyl phthalate induced cardiovascular developmental toxicity in zebrafish embryos by
regulating MAPK and calcium signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Dimethyl 3-hydroxyphthalate molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315018#dimethyl-3-hydroxyphthalate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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